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Compound of Interest

Compound Name: 5-Chloro-3-iodoisatoic anhydride

CAS No.: 33115-24-1

Cat. No.: B2669757

Get Quote

Executive Safety Summary
5-Chloro-3-iodoisatoic anhydride (CAS: 33115-24-1) presents a dual-hazard profile that

distinguishes it from standard organic waste. Unlike generic organic solids, this compound is a

reactive electrophile and a halogenated species.

Critical Operational Risks:

Pressure Explosion Hazard: Isatoic anhydrides react with water and nucleophiles (amines,

alcohols) to release Carbon Dioxide (CO₂).[1] Placing unquenched material into a sealed

aqueous waste drum can cause catastrophic vessel failure due to rapid pressurization.

Halogenated Waste Compliance: The presence of both Chlorine and Iodine mandates strict

segregation from non-halogenated solvents.[2] Iodine-containing compounds often require

specific high-temperature incineration protocols to prevent the formation of toxic byproducts.

Chemical Profile & Reactivity Assessment
To dispose of this chemical safely, you must understand the mechanism driving its instability.
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Property Data Operational Implication

CAS Number 33115-24-1
Unique identifier for waste

labeling.

Molecular Formula C₈H₃ClINO₃
Contains Cl and I. Must go to

Halogenated stream.[3]

Reactivity Moisture Sensitive

Hydrolyzes to form 2-amino-5-

chloro-3-iodobenzoic acid +

CO₂ (gas).

Physical State Solid (Powder)
Dust inhalation hazard;

sensitizer.

The Mechanism of Hazard (Why Quenching Matters)
When 5-Chloro-3-iodoisatoic anhydride contacts water or base, the anhydride ring opens.

This decarboxylation is the critical safety control point:

Senior Scientist Insight:Never dispose of the pure solid directly into a general aqueous waste

drum. The cumulative addition of water from other waste sources will trigger delayed

hydrolysis, turning the waste drum into a pressure bomb.

Decision Matrix: Disposal Workflow
The following logic gate determines whether you should quench the material or package it as

solid waste.
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PROTOCOL B:
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Neutralize pH to 6-8

Bubbling Stops
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Figure 1: Operational decision tree for segregating bulk solids from reactive solutions to

prevent accidental pressurization.

Detailed Disposal Protocols
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Protocol A: Bulk Solid Disposal (Preferred for >5g)
Use this method for expired reagents or surplus pure solids. It minimizes the risk of

uncontrolled gas evolution in liquid containers.

Segregation: Do not mix with liquid waste.

Primary Container: Place the solid material into a chemically compatible wide-mouth jar

(HDPE or Amber Glass).

Labeling: Apply a hazardous waste label.

Constituents: "5-Chloro-3-iodoisatoic anhydride".

Hazard Checkboxes: Irritant, Reactive (Water Reactive).

Text: "SOLID WASTE - CONTAINS IODINE/CHLORINE."

Secondary Containment: Place the sealed jar into a secondary clear plastic bag (zip-lock)

before placing it in the lab's solid waste accumulation bin.

Protocol B: Quenching & Liquid Disposal (For
Solutions/Residues)
Use this method for cleaning glassware or disposing of reaction mixtures.

Reagents Required:

Solvent: Methanol or Ethanol.

Quencher: 10% Sodium Hydroxide (NaOH) or Ammonium Hydroxide.

Step-by-Step Methodology:

Dissolution: Dissolve the residue in a minimal amount of Methanol. Isatoic anhydrides are

sparingly soluble in water but dissolve readily in alcohols.

Controlled Hydrolysis:
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Place the solution in a beaker (open top) inside a fume hood.

Slowly add 10% NaOH.

Observation: You will observe bubbling (CO₂ release).

The "Wait" Phase (Crucial):

Allow the mixture to stand in the hood for 30 minutes.

Do not transfer to a waste bottle until all bubbling has ceased.

Neutralization: Check pH. If highly alkaline (>10), neutralize with dilute Hydrochloric Acid

(HCl) to pH 6–9.

Transfer: Pour into the Halogenated Organic Waste container.

Note: Even though it is aqueous, the high halogen content (Chloro/Iodo) often dictates it

be treated as halogenated organic in many jurisdictions to ensure proper incineration.

Regulatory & Compliance Codes
When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors, use the following classifications.

Regulatory Body Classification Code Description

RCRA (USA) D003 (Potential)
Characteristic of Reactivity (if

bulk and water-reactive).

RCRA (USA) Not Listed (P/U)

This specific CAS is not on the

P or U list; regulated by

characteristic.

Waste Stream Halogenated Organic
Mandatory due to Iodine (I)

and Chlorine (Cl) content.

DOT (Transport) UN 3261 (Likely)

Corrosive Solid, Acidic,

Organic, N.O.S. (if acidic

hydrolysis occurs).[3][4]
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Special Note on Iodine: Some waste disposal facilities charge a premium for high-iodine waste

or require it to be separated from standard chlorinated solvents due to recycling interference.

Action: Verify with your facility's EHS officer if "Iodine-containing waste" requires a separate

carboy.

Emergency Response (Spills)
Scenario: A 10g bottle drops and shatters on the floor.

Evacuate & Ventilate: The dust is a respiratory irritant. Clear the immediate area.[5][6][7]

PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (or respirator).

Dry Clean-Up:

Do NOT spray water on the pile (this will generate foam and gas).

Cover the spill with dry sand or Vermiculite.

Sweep carefully to avoid dust generation.[7]

Disposal: Scoop into a dry container and label as Protocol A (Solid Waste).

Decontamination: Only after the bulk solid is removed, wipe the surface with a damp paper

towel soaked in dilute ammonia to deactivate trace residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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